Cas no 2803863-78-5 ((Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride)

• Product Name: (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride
• CAS No: 2803863-78-5
• MF: C₅H₁₁ClFNO₂S
• MW: 203.662742853165
• CID: 5464928
• Update Time: 2025-10-29

(Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride Chemical and Physical Properties

Names and Identifiers

• (pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride
• Z6613173496
• (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride

• Inchi： 1S/C5H10FNO2S.ClH/c6-10(8,9)4-5-2-1-3-7-5;/h5,7H,1-4H2;1H
• InChI Key： LDYVASIIMCGZSM-UHFFFAOYSA-N
• SMILES： Cl.S(CC1CCCN1)(=O)(=O)F

Computed Properties

• Exact Mass: 203.0183056 g/mol
• Monoisotopic Mass: 203.0183056 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 203.66
• Topological Polar Surface Area: 54.6

Additional information on (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride

Comprehensive Overview of (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride (CAS No. 2803863-78-5)

(Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride (CAS No. 2803863-78-5) is a specialized sulfonyl fluoride derivative that has garnered significant attention in the field of medicinal chemistry and biochemical research. This compound, characterized by its unique pyrrolidine backbone and methanesulfonyl fluoride moiety, serves as a versatile intermediate in the synthesis of biologically active molecules. Its hydrochloride salt form enhances stability and solubility, making it a preferred choice for various applications.

The chemical structure of (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride features a pyrrolidine ring attached to a methanesulfonyl fluoride group, which is further stabilized by a hydrochloride counterion. This structural configuration imparts unique reactivity, particularly in protease inhibition and covalent modification of biological targets. Researchers have explored its potential in designing enzyme inhibitors and activity-based probes, leveraging its ability to form stable covalent bonds with active-site residues.

One of the most compelling applications of (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride lies in the development of targeted therapeutics. Recent studies highlight its utility in cancer research, where it is used to inhibit specific proteases involved in tumor progression. Additionally, its role in neurodegenerative disease research has been investigated, particularly in modulating enzymes associated with protein misfolding and aggregation.

The growing interest in covalent inhibitors and activity-based protein profiling (ABPP) has further elevated the relevance of (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride. In ABPP, this compound acts as a reactive probe, enabling the identification and characterization of enzyme activities in complex biological systems. This approach has proven invaluable in drug discovery and mechanistic studies, offering insights into enzyme function and regulation.

From a synthetic perspective, (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride is prized for its high reactivity and selectivity. Its methanesulfonyl fluoride group readily reacts with nucleophilic residues, such as serine and threonine, in enzyme active sites. This property has been exploited in the design of irreversible inhibitors for various therapeutic targets, including viral proteases and inflammatory mediators.

The pharmacokinetic properties of (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride are also noteworthy. Its hydrochloride salt form improves bioavailability, facilitating its use in in vitro and in vivo studies. Researchers have optimized its formulation to enhance tissue penetration and metabolic stability, addressing challenges associated with drug delivery and therapeutic efficacy.

In the context of green chemistry, efforts have been made to develop sustainable synthetic routes for (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride. Innovations in catalysis and solvent-free reactions have reduced the environmental impact of its production, aligning with the global push for eco-friendly chemical processes. These advancements underscore the compound's potential in sustainable drug development.

Market trends indicate a rising demand for (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride, driven by its expanding applications in pharmaceutical research and biotechnology. Key players in the chemical and life sciences sectors are investing in large-scale synthesis and custom manufacturing to meet the needs of academic and industrial researchers. This compound's versatility ensures its continued relevance in cutting-edge science.

For researchers seeking high-purity (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride, stringent quality control measures are essential. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its identity and purity. These standards are critical for ensuring reproducible results in biological assays and therapeutic development.

In summary, (Pyrrolidin-2-yl)methanesulfonyl fluoride hydrochloride (CAS No. 2803863-78-5) is a multifaceted compound with broad applications in medicinal chemistry, biochemical research, and drug discovery. Its unique structural features and reactivity profile make it an indispensable tool for scientists exploring enzyme mechanisms, therapeutic targets, and sustainable synthesis. As research advances, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.